Cas no 1239128-43-8 (4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole)

• Product Name: 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole
• CAS No: 1239128-43-8
• MF: C₁₀H₈Br₂N₂
• MW: 315.991920471191
• CID: 2130292
• Update Time: 2025-06-08

4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole
• 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole

• Inchi： 1S/C10H8Br2N2/c1-6-9(12)10(14-13-6)7-4-2-3-5-8(7)11/h2-5H,1H3,(H,13,14)
• InChI Key： ZYTDMWXSRSGBTB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NN=C1C1C=CC=CC=1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole

4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole: A Comprehensive Overview

The compound 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1239128-43-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of bromine substituents at specific positions on the pyrazole ring imparts unique electronic and structural properties, making it a valuable molecule in research and development.

Recent studies have highlighted the importance of brominated pyrazole derivatives in the development of advanced materials, particularly in the field of optoelectronics. The compound's ability to act as a building block for constructing larger molecular frameworks has been extensively explored. For instance, researchers have utilized 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which exhibit exceptional porosity and catalytic activity. These materials have potential applications in gas storage, separation, and catalysis.

The synthesis of 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with current sustainability goals in the chemical industry.

In terms of its physical properties, 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics have also been studied in detail, with findings indicating moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its use in solution-based fabrication techniques, such as spin-coating and drop-casting, which are commonly employed in materials science.

The electronic properties of 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole have been extensively investigated using computational methods. Density functional theory (DFT) calculations have revealed that the compound possesses a conjugated π-system that facilitates efficient charge transport. This characteristic makes it a promising candidate for use in organic electronics, particularly in devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experimental studies have corroborated these theoretical findings, demonstrating that films fabricated from this compound exhibit favorable electrical conductivity.

One area where 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole has shown particular promise is in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead molecule for therapeutic development. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 4-Bromo-3-(2-bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1239128-43-8) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical stability, electronic properties, and synthetic versatility make it an invaluable tool for researchers working in materials science, organic electronics, and drug discovery. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.